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This technical guide provides a comprehensive overview of the spectroscopic data for 6-
bromo-2H-chromene (CAS No. 18385-87-0). Designed for researchers, scientists, and
professionals in drug development, this document delves into the nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data of this heterocyclic compound. The
guide offers an in-depth analysis of its structural features through the interpretation of its
spectral characteristics, supported by data from closely related analogues and established
spectroscopic principles.

Introduction

6-bromo-2H-chromene is a member of the chromene family, a class of compounds prevalent
in a variety of natural products and synthetic molecules of medicinal interest. The presence of
the bromine atom at the 6-position significantly influences the electronic environment of the
bicyclic system, making a thorough spectroscopic characterization essential for its application
in synthetic chemistry and drug discovery. This guide will systematically present the key
spectroscopic data, offering insights into the experimental considerations and the structural
information that can be derived from each technique.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b175164#bc-rfq
https://www.benchchem.com/product/b175164/docs?utm_src=pdf-body#spectroscopic-data-of-6-bromo-2h-chromene-a-technical-guide
https://www.benchchem.com/product/b175164/docs?utm_src=pdf-body#spectroscopic-data-of-6-bromo-2h-chromene-a-technical-guide
https://www.benchchem.com/product/b175164/docs?utm_src=pdf-body#spectroscopic-data-of-6-bromo-2h-chromene-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Structure and Numbering

The chemical structure and the standard numbering system for 6-bromo-2H-chromene are
depicted below. This numbering will be used for the assignment of spectroscopic signals
throughout this guide.

Caption: Chemical structure of 6-bromo-2H-chromene with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. While
direct experimental spectra for 6-bromo-2H-chromene are not readily available in the public
domain, high-quality predicted data, based on computational models and analysis of similar
structures, provide reliable estimates of the expected spectral parameters.

'H NMR Spectroscopy

The proton NMR spectrum of 6-bromo-2H-chromene is expected to show distinct signals for
the protons on the heterocyclic and aromatic rings. The chemical shifts are influenced by the
electronegativity of the oxygen and bromine atoms, as well as the anisotropic effects of the
aromatic system.

Table 1: Predicted *H NMR Data for 6-bromo-2H-chromene

Proton Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

H2 ~4.8 d 35

H3 ~5.8 dt ~9.8,3.5

H4 ~6.5 d 98

H5 ~7.2 d 20

H7 ~7.1 dd ~8.5, 2.0

H8 ~6.7 d 85

Note: These are predicted values and may vary in an experimental setting.
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Interpretation of the *H NMR Spectrum:

The protons at the 2-position (H2) are expected to appear as a doublet due to coupling with
the proton at the 3-position.

The vinylic proton at the 3-position (H3) would likely be a doublet of triplets, coupling with
both H2 and H4.

The vinylic proton at the 4-position (H4) should appear as a doublet, coupling with H3.

In the aromatic region, the protons will exhibit a splitting pattern characteristic of a 1,2,4-
trisubstituted benzene ring.

3C NMR Spectroscopy

The 3C NMR spectrum provides information about the carbon skeleton of the molecule. The
chemical shifts are influenced by the hybridization of the carbon atoms and the presence of
electron-withdrawing groups.

Table 2: Predicted 3C NMR Data for 6-bromo-2H-chromene

Carbon Atom Chemical Shift (6, ppm)
C2 ~65
C3 ~123
C4 ~128
C4a ~121
C5 ~132
C6 ~115
Cc7 ~130
C8 ~117
C8a ~153
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Note: These are predicted values and may vary in an experimental setting.
Interpretation of the 3C NMR Spectrum:
e The sp3 hybridized carbon at the 2-position (C2) is expected to be the most upfield signal.

e The vinylic carbons (C3 and C4) and the aromatic carbons will resonate in the downfield
region.

e The carbon attached to the bromine atom (C6) will be influenced by the halogen's
electronegativity and heavy atom effect.

e The carbon atom adjacent to the oxygen (C8a) is expected to be the most downfield signal in
the aromatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 6-bromo-2H-chromene is expected to show characteristic absorption bands for
the C-O-C ether linkage, C=C double bonds of the aromatic and pyran rings, and C-H bonds. A
vapor phase IR spectrum is available on PubChem, although a detailed peak list is not
provided[1].

Table 3: Expected Characteristic IR Absorption Bands for 6-bromo-2H-chromene

Wavenumber (cm~—2) Vibration Type Functional Group
~3100-3000 C-H stretch Aromatic & Vinylic
~2950-2850 C-H stretch Aliphatic (CH2)

~1650-1600 C=C stretch Aromatic & Vinylic
~1250-1200 C-O-C stretch Aryl ether

~850-800 C-H bend 1,2,4-Trisubstituted benzene
~700-600 C-Br stretch Aryl bromide

Experimental Protocol for IR Spectroscopy:
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A generalized protocol for obtaining an FTIR spectrum is as follows:

o Sample Preparation: A small amount of the purified 6-bromo-2H-chromene is placed on the
ATR crystal or prepared as a KBr pellet.

o Data Acquisition: The spectrum is recorded on an FTIR spectrometer, typically over a range
of 4000-400 cm~1.

o Data Processing: The resulting spectrum is baseline corrected and the peaks are labeled.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The presence of a bromine atom in 6-bromo-2H-chromene will result in a
characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with
two peaks of nearly equal intensity separated by 2 m/z units (M and M+2). A GC-MS record for
this compound exists, indicating its amenability to this technique[1].

Table 4: Predicted Mass Spectrometry Fragmentation Data for 6-bromo-2H-chromene

Proposed
m/z (Proposed) lon Formula Fragment Fragmentation

Pathway
210/212 [CoH7Bro)* Molecular lon (M¥)

Loss of a formyl
181/183 [CsHeBI* [M - CHOJ* _

radical

Loss of a bromine
131 [CoH7O]* [M - Br]* ,

radical

Sequential loss of
102 [CsHe]™* [M - Br - CHOJ* bromine and formyl

radicals

Interpretation of the Mass Spectrum:
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The fragmentation of 6-bromo-2H-chromene under electron ionization is expected to be
initiated by the loss of a hydrogen, a formyl radical, or a bromine radical. The stability of the
resulting carbocations will dictate the major fragmentation pathways.

[CsHeBI*
ﬂ' m/z 181/183
[CoH7BrO]* [CsHs]*
m/z 210/212 - Bre m/z 102
\ [CoH-O]*
m/z 131

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for 6-bromo-2H-chromene.

Conclusion

The spectroscopic data presented in this technical guide provide a detailed structural
characterization of 6-bromo-2H-chromene. The predicted NMR data, in conjunction with the
expected IR and MS fragmentation patterns, offer a robust framework for the identification and
quality control of this compound in a research or industrial setting. While experimental data for
the parent compound is scarce, the analysis of its derivatives provides a high degree of
confidence in the predicted spectral features. This guide serves as a valuable resource for
scientists working with this and related chromene structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Data of 6-bromo-2H-chromene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175164/docs#spectroscopic-data-of-6-bromo-2h-
chromene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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